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Compound of Interest

Compound Name: Jtk-853

Cat. No.: B608258 Get Quote

Essential Safety and Handling Guide for Jtk-853
Disclaimer: A specific Safety Data Sheet (SDS) for Jtk-853 is not publicly available. The

following information is based on general safety protocols for handling potent, small-molecule

bioactive compounds in a laboratory setting and data from research publications. It is

imperative that all handling of Jtk-853 is conducted within a designated laboratory environment

by trained personnel and under the supervision of a qualified safety professional. Always

perform a risk assessment before starting any new procedure.

Hazard Identification and General Precautions
Jtk-853 is a novel, non-nucleoside inhibitor of the Hepatitis C Virus (HCV) NS5B polymerase.

[1][2][3][4][5] As a bioactive compound intended to interfere with viral replication, it should be

handled with care to avoid accidental exposure. The primary hazards are associated with

inhalation, skin contact, and ingestion.

General Precautions:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Avoid the generation of dust or aerosols.

Minimize all direct contact with the compound.

Eating, drinking, and smoking are strictly prohibited in the handling area.
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Wash hands thoroughly after handling.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Jtk-853.

Equipment Specification Purpose

Eye Protection
ANSI Z87.1 certified safety

glasses or goggles

Protects eyes from splashes or

dust.

Hand Protection
Nitrile or other chemically

resistant gloves

Prevents skin contact. Double

gloving is recommended for

handling concentrated

solutions.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a chemical fume hood.

If not possible, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors and

particulates is recommended.

Prevents inhalation of dust or

aerosols.

Handling, Storage, and Disposal
Operational Plan: Handling and Storage

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace within a chemical fume hood by lining the area with absorbent, disposable bench

paper.

Weighing: If weighing the solid compound, do so in a ventilated enclosure or a balance with

a draft shield to minimize dust dispersal.
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Solution Preparation: When preparing solutions, add the solvent to the solid Jtk-853 slowly

to avoid splashing. Cap vials and containers securely.

Storage: Store Jtk-853 in a tightly sealed, clearly labeled container. It should be stored in a

cool, dry, and dark place, away from incompatible materials. Refer to the supplier's

instructions for optimal storage temperature.

Disposal Plan
All waste containing Jtk-853, including contaminated PPE, empty containers, and experimental

materials, must be treated as hazardous chemical waste.

Waste Collection: Collect all solid and liquid waste in separate, clearly labeled, and sealed

hazardous waste containers.

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with Jtk-853 using an appropriate solvent (e.g., 70% ethanol), followed by a soap and water

wash.

Final Disposal: Dispose of all waste through a licensed chemical waste disposal service in

accordance with all local, state, and federal regulations. Do not dispose of Jtk-853 down the

drain or in regular trash.

Quantitative Data
The following table summarizes the in vitro efficacy of Jtk-853 against different HCV

genotypes.

HCV Genotype EC50 (µM) Reference

Genotype 1a (H77) 0.38 [2][5]

Genotype 1b (Con1) 0.035 [2][4][5]

EC50 (Half-maximal effective concentration) is the concentration of a drug that gives half of the

maximal response.
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Experimental Protocols
HCV Replicon Colony Formation Assay
This assay is used to assess the genetic barrier to resistance of Jtk-853.

Methodology:

Cell Culture: Culture Huh-7.5 cells (or other suitable human hepatoma cell lines) that harbor

HCV subgenomic replicons (e.g., genotypes 1a or 1b).

Transfection: Transfect the HCV subgenomic replicon RNAs into the host cells.

Drug Treatment: Two weeks prior to the assay, treat the cells with Jtk-853 at a concentration

of 10 µM. The medium containing Jtk-853 should be replaced twice a week.

Cytotoxicity Determination: After two weeks of culture, stain the cells with a 1% (v/v) crystal

violet solution in methanol.

Lysis and Measurement: Lyse the stained cells and measure the optical density (OD) at 595

nm to determine the number of viable cell colonies. A lower number of colonies compared to

controls indicates higher antiviral efficacy and a higher barrier to resistance.[2][5]
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Caption: Mechanism of action of Jtk-853 as a non-nucleoside inhibitor of HCV NS5B

polymerase.

Start: Handling Jtk-853

Wear Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Work in a Chemical Fume Hood

Weigh Solid in Ventilated Enclosure

Prepare Solutions

Store in a Cool, Dry, Dark Place

After Use

Spill Occurs

If spill

Dispose of Waste
(Contaminated PPE, Solutions, etc.)

After Experiment

End of Procedure

Follow Spill Protocol:
- Evacuate and Ventilate

- Absorb with Inert Material
- Decontaminate Area
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Click to download full resolution via product page

Caption: General workflow for handling and disposal of Jtk-853.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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